Cas no 27582-09-8 (1H-Benzimidazole,1-methyl-5-(methylthio)-)

• Product Name: 1H-Benzimidazole,1-methyl-5-(methylthio)-
• CAS No: 27582-09-8
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 251291
• PubChem ID: 19839112
• Update Time: 2025-04-19

1H-Benzimidazole,1-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-methyl-5-(methylthio)-
• Benzimidazole,1-methyl-5-(methylthio)- (8CI)
• 27582-09-8
• SCHEMBL10354574
• 1-Methyl-5-(methylthio)-1H-benzo[d]imidazole

• Inchi： 1S/C9H10N2S/c1-11-6-10-8-5-7(12-2)3-4-9(8)11/h3-6H,1-2H3
• InChI Key： QRRQEOUHFXXUCE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 178.0566
• Monoisotopic Mass: 178.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 2

Experimental Properties

• PSA: 17.82